Cas no 879275-77-1 (benzyl N-[(3R)-pyrrolidin-3-yl]carbamate)

• Product Name: benzyl N-[(3R)-pyrrolidin-3-yl]carbamate
• CAS No: 879275-77-1
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD04115316
• CID: 710193
• Update Time: 2024-10-26

benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(3R)-3-pyrrolidinyl-, phenylmethyl ester
• (R)-3-N-Cbz-Aminopyrrolidine
• (R)-3-(Cbz-amino)pyrrolidine
• C12H16N2O2
• benzyl N-[(3R)-pyrrolidin-3-yl]carbamate
• Carbamic acid, (3R)-3-pyrrolidinyl-, phenylmethyl ester (9CI)
• Phenylmethyl N-(3R)-3-pyrrolidinylcarbamate (ACI)
• (R)-Benzyl N-(pyrrolidin-3-yl)carbamate
• (R)-Benzyl pyrrolidin-3-ylcarbamate

• MDL： MFCD04115316
• Inchi： 1S/C12H16N2O2/c15-12(14-11-6-7-13-8-11)16-9-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,14,15)/t11-/m1/s1
• InChI Key： DSOICHFMGRBFCM-LLVKDONJSA-N
• SMILES： N([C@H]1CNCC1)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.12100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2

Experimental Properties

• Boiling Point: 382.5°C at 760 mmHg
• PSA: 50.36000
• LogP: 1.99440

benzyl N-[(3R)-pyrrolidin-3-yl]carbamate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons